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Compound of Interest

Compound Name: Fulminic acid

Cat. No.: B1210680 Get Quote

A critical note on safety: Fulminic acid and its salts are dangerously unstable and highly

explosive. This guide is intended for experienced researchers in controlled laboratory settings

with extensive knowledge of handling energetic materials. Any handling of fulminic acid
should be conducted with extreme caution, behind blast shields, and with all necessary

personal protective equipment. Novice researchers should not attempt to synthesize or handle

this compound.

Fulminic acid (HCNO) is a primary explosive, sensitive to shock, friction, heat, and static

discharge. Its high reactivity and tendency to detonate make it a significant laboratory hazard.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures to minimize risk for researchers and drug

development professionals.

Properties and Hazards of Fulminic Acid
Understanding the physicochemical properties of fulminic acid is paramount to its safe

handling. The following table summarizes key data points.
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Property Value Source

Molecular Formula CHNO [1]

Molecular Weight 43.025 g/mol [1]

Appearance Oily liquid (rarely isolated) [2]

Decomposition
Spontaneously decomposes,

especially above 0°C

Explosive Nature
Highly sensitive to shock,

friction, heat, and static
[2]

Toxicity

Vapors are poisonous, similar

to prussic acid (hydrogen

cyanide)

[2]

Incompatibilities

Strong acids, bases, metals

(forms explosive salts),

reducing agents

Personal Protective Equipment (PPE) for Handling
Fulminic Acid
A multi-layered approach to PPE is mandatory when working with fulminic acid. This includes

protection against explosions, chemical splashes, and inhalation of toxic vapors.
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PPE Category
Specific
Recommendations

Rationale

Body Protection

- Flame-retardant and

chemical-resistant lab coat or

coveralls.- Blast-resistant

apron.

Protects against thermal

hazards from detonation and

chemical splashes.

Hand Protection

- Double-gloving is required.-

Inner layer: Nitrile or butyl

rubber gloves for chemical

resistance.- Outer layer:

Leather or Kevlar gloves for

cut and abrasion resistance.

Provides both chemical

protection and a degree of

protection from mechanical

hazards.

Eye and Face Protection

- Chemical splash goggles.-

Full-face shield over the

goggles.

Protects against splashes of

corrosive materials and

projectiles in case of an

explosion.

Respiratory Protection

- Work must be conducted in a

certified chemical fume hood

with the sash at the lowest

possible height.- In case of

potential vapor exposure

outside of a fume hood, a full-

face respirator with an

appropriate acid gas/organic

vapor cartridge is necessary.

Protects against inhalation of

highly toxic fulminic acid

vapors.

Additional Protection

- Safety-toed, chemical-

resistant footwear.- Hearing

protection (earplugs or

earmuffs) should be worn due

to the risk of detonation.

Provides full-body protection

and mitigates the auditory

impact of an explosion.

Operational Plan: Synthesis and Handling
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The synthesis of fulminic acid is an inherently dangerous process and should only be

undertaken by highly trained personnel. The following is a generalized protocol; specific

experimental conditions may vary.

Experimental Protocol: In-Situ Generation and Use of Fulminic Acid

Principle: Due to its instability, fulminic acid is almost always generated in-situ for

immediate use in subsequent reactions. This protocol outlines a general method for its

generation from a fulminate salt.

Materials:

A stable fulminate salt (e.g., sodium fulminate).

A suitable non-aqueous solvent (e.g., dry ether or THF).

A weak acid (e.g., a solution of hydrogen chloride in dry ether).

Reaction vessel equipped with a dropping funnel and a magnetic stirrer, all within a

secondary containment vessel.

The entire apparatus must be set up behind a blast shield in a chemical fume hood.

Procedure:

Preparation: Ensure all glassware is scrupulously clean and dry. The reaction should be

conducted under an inert atmosphere (e.g., nitrogen or argon).

Suspension: Suspend the fulminate salt in the chosen dry solvent in the reaction vessel.

Cooling: Cool the suspension to a low temperature (typically below 0°C) using an

appropriate cooling bath (e.g., ice-salt or dry ice-acetone).

Acidification: Slowly add the weak acid solution dropwise to the cooled and stirred

suspension. This will generate fulminic acid in the solution.

Reaction: The resulting solution of fulminic acid should be used immediately in the next

step of the synthesis without isolation.
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Quenching: Any unreacted fulminic acid must be carefully quenched at the end of the

reaction (see disposal plan).

Emergency Response Plan
Rapid and correct response to an incident involving fulminic acid is critical.

Chemical Spill

Workflow for handling a fulminic acid spill.

Personnel Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[3][4] Remove contaminated clothing while under a safety shower. Seek

immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[3][4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has

stopped, administer artificial respiration.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing fulminic acid or fulminate salts must be treated as extremely hazardous.

Disposal Protocol
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Fulminic Acid Waste

Dilute with a
Compatible Solvent

Slowly Add to a Stirred
Weak Base Solution

(e.g., sodium bicarbonate)

Verify Neutralization
(pH check)

Collect Neutralized Waste in a
Properly Labeled Container

Dispose as Hazardous Waste
Following Institutional Protocols

Click to download full resolution via product page

Step-by-step disposal of fulminic acid waste.

Neutralization: Small quantities of fulminic acid waste should be carefully and slowly added

to a large volume of a stirred, cold, dilute solution of a weak base, such as sodium
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bicarbonate.[5][6][7] This should be done in a fume hood behind a blast shield.

Collection: The neutralized solution should be collected in a clearly labeled hazardous waste

container.

Disposal: The waste container must be disposed of through your institution's hazardous

waste management program.[1][8] Never pour fulminic acid or its derivatives down the

drain.

By adhering to these stringent safety protocols, researchers can mitigate the significant risks

associated with handling fulminic acid and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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